3-(1-(1-ethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(2-ethylpyrazole-3-carbonyl)piperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C19H20FN5O3/c1-2-24-16(5-8-21-24)18(27)23-9-6-13(7-10-23)25-17(26)14-11-12(20)3-4-15(14)22-19(25)28/h3-5,8,11,13H,2,6-7,9-10H2,1H3,(H,22,28)
• InChI Key: FWZQGJCYBZOQGM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)C(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
• Molecular Formula: C19H20FN5O3
• Molecular Weight: 385.4 g/mol

Description

3-(1-(1-ethyl-1H-pyrazole-5-carbonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H20FN5O3 and its molecular weight is 385.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Spectro-Analytical Studies

A novel compound with a related structure was synthesized and characterized, highlighting the versatility of quinazoline derivatives in drug design. The study detailed spectro-analytical analyses, including IR, UV-Vis, and NMR spectral data, showcasing their potential for further medicinal chemistry applications (Jaheer et al., 2014).

Mechanistic Insights into Light-Induced Reactions

Research on pyrazole-fused quinones through light-induced tetrazole-quinone 1,3-dipole cycloadditions provided detailed insights into the microscopic mechanisms of these reactions. This work supports the future design of photoinduced reactions, which could be pivotal for the synthesis of novel compounds with potential therapeutic applications (Yang He et al., 2021).

Antimicrobial Activity

A series of new fluoroquinolones analogs were prepared and showed significant antimicrobial activity. This emphasizes the role of fluoroquinazoline derivatives as potential antimicrobial agents, illustrating their importance in addressing resistant microbial strains (Mutyala Veera Venkata Vara Prasad et al., 2017).

Antioxidant Evaluation

Pyrazolopyridine derivatives were synthesized and evaluated for their antioxidant properties. Some compounds exhibited promising activities, indicating their potential as antioxidant agents. This study underscores the versatility of quinazoline derivatives in the development of new antioxidant drugs (M. Gouda, 2012).